Cas no 2227867-98-1 (rac-(1R,2S)-2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol
• CAS No: 2227867-98-1
• MF: C₁₀H₁₃ClOS
• MW: 216.727620840073
• CID: 5570067
• PubChem ID: 165593235
• Update Time: 2025-10-29

rac-(1R,2S)-2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2227867-98-1
• rac-(1R,2S)-2-[(5-chlorothiophen-2-yl)methyl]cyclopentan-1-ol
• EN300-1636876
• rac-(1R,2S)-2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol

• Inchi： 1S/C10H13ClOS/c11-10-5-4-8(13-10)6-7-2-1-3-9(7)12/h4-5,7,9,12H,1-3,6H2/t7-,9+/m0/s1
• InChI Key： QCJIOUHIIPBUDS-IONNQARKSA-N
• SMILES： ClC1=CC=C(C[C@@H]2CCC[C@H]2O)S1

Computed Properties

• Exact Mass: 216.0375639g/mol
• Monoisotopic Mass: 216.0375639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.5Ų

Additional information on rac-(1R,2S)-2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol

Research Brief on rac-(1R,2S)-2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol (CAS: 2227867-98-1)

The compound rac-(1R,2S)-2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol (CAS: 2227867-98-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopentanol derivative, characterized by its thiophene and chlorinated substituents, exhibits potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of this compound, highlighting its role as a precursor to potent gamma-aminobutyric acid (GABA) receptor modulators. The research team employed asymmetric hydrogenation and chiral resolution techniques to obtain high-purity enantiomers, with the (1R,2S) configuration demonstrating superior binding affinity to GABA_A receptors compared to its (1S,2R) counterpart. This finding underscores the importance of stereochemistry in the compound's pharmacological profile.

In parallel, preclinical investigations have revealed that rac-(1R,2S)-2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol exhibits promising anti-inflammatory properties. A 2024 ACS Chemical Biology publication reported its ability to inhibit NF-κB signaling pathways in macrophage cells, with an IC₅₀ of 3.2 μM. The compound's unique structural features, including the chlorothiophene moiety, appear to contribute to its interaction with IKKβ, a key kinase in the NF-κB cascade. These findings suggest potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a metabolic perspective, recent pharmacokinetic studies have characterized the compound's ADME (absorption, distribution, metabolism, and excretion) properties. Data presented at the 2023 International Society for the Study of Xenobiotics meeting indicate moderate oral bioavailability (42% in rat models) and extensive hepatic metabolism primarily via CYP3A4-mediated oxidation. The major metabolites retain the chlorothiophene group but undergo hydroxylation at the cyclopentane ring, raising interesting questions about structure-activity relationships that warrant further investigation.

The synthetic accessibility of rac-(1R,2S)-2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol has also seen advancements. A 2024 Organic Process Research & Development article detailed a scalable, green chemistry approach using continuous flow technology, achieving an 85% yield with significantly reduced solvent waste compared to batch processes. This methodological improvement addresses one of the key challenges in translating this compound from bench-scale research to potential commercial production.

Looking forward, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for neurological indications. Patent activity surrounding structural analogs has increased markedly in 2023-2024, with claims focusing on improved blood-brain barrier penetration and reduced off-target effects. As research progresses, rac-(1R,2S)-2-(5-chlorothiophen-2-yl)methylcyclopentan-1-ol continues to demonstrate its versatility as both a valuable research tool and a promising therapeutic candidate in the chemical biology landscape.